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Compound of Interest

Compound Name: [Ala107]-MBP (104-118)

Cat. No.: B612396 Get Quote

The cornerstone of disposing of [Ala107]-MBP (104-118) is to treat it, and anything it contacts,

as regulated laboratory chemical waste.[5][6] This principle is rooted in the unknown long-term

biological and environmental effects of many synthetic peptides. Under no circumstances

should this peptide or its solutions be discarded in regular trash or poured down a drain.[5][7][8]

Adherence to your institution's Environmental Health and Safety (EHS) guidelines is mandatory

and supersedes any general guidance provided here.[6][7]

Hazard Assessment & Personal Protective
Equipment (PPE)
Before handling [Ala107]-MBP (104-118) in any form, a thorough risk assessment must be

conducted.[8] The primary physical hazard stems from the lyophilized powder, which is

lightweight and can be easily aerosolized during weighing and reconstitution, posing an

inhalation risk.[6][7]

Mandatory PPE includes:

Chemical-Resistant Gloves: Nitrile gloves are the standard for handling non-corrosive

chemicals. Change gloves immediately if contamination is suspected.[7][8]

Safety Glasses or Goggles: Eye protection is non-negotiable to prevent accidental splashes,

especially when preparing solutions.[7][8]
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Laboratory Coat: A fully buttoned lab coat protects skin and personal clothing from

contamination.[7][8]

Respiratory Protection: All handling of the lyophilized powder must be performed within a

certified chemical fume hood or a biological safety cabinet to mitigate inhalation risk.[6][7]

Step-by-Step Disposal Protocol
The proper disposal pathway is determined by the physical state of the waste. The core

principle is strict segregation of all waste streams.[6]

Unused/Expired Solid Peptide
Lyophilized [Ala107]-MBP (104-118) powder must be disposed of in its original vial or a

securely sealed container.

Do Not Open: If the vial is unopened, do not open it.

Secure and Label: Place the original, sealed vial into a designated solid chemical waste

container.

Manifest: Ensure the container is labeled "Hazardous Waste" and clearly lists "[Ala107]-
MBP (104-118), CAS: 99026-77-4".[6][9][10][11]

Liquid Waste (Solutions)
This category includes stock solutions, experimental buffers, and any rinse from

decontaminating labware.

Collect: All liquid waste containing the peptide must be collected in a dedicated, leak-proof,

and shatter-resistant container (e.g., a high-density polyethylene bottle) designated for

aqueous chemical waste.[8]

Label: The container must be clearly labeled "Hazardous Waste" and list all chemical

constituents, including "[Ala107]-MBP (104-118)" and any solvents or buffers used (e.g.,

acetonitrile, water).[1]
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Segregate: Do not mix this waste with other waste streams like halogenated solvents unless

permitted by your EHS office.[8]

Contaminated Consumables and PPE
Any item that has come into physical contact with the peptide is considered contaminated and

must be disposed of as solid chemical waste.

Segregate at Point of Use: Immediately place all contaminated items into a designated solid

chemical waste container. This includes:

Gloves, weighing papers, and disposable lab coats.

Pipette tips, serological pipettes, and microcentrifuge tubes.

Vials and culture plates.

Containerization: Use a durable, leak-proof container lined with a heavy-duty plastic bag. For

items that could puncture the bag (e.g., pipette tips), a rigid sharps container within the

waste container is recommended.[6]

Labeling: The outer container must be labeled "Hazardous Waste" and list the contaminating

chemical: "[Ala107]-MBP (104-118)".

Chemical Inactivation (Pre-Treatment Option)
For liquid waste, chemical inactivation can be an effective pre-treatment step to degrade the

peptide before collection, if permitted by your institution's EHS department.[6] A strong

oxidizing agent like sodium hypochlorite (bleach) is effective for breaking peptide bonds.[6]

Protocol for Inactivation of Aqueous Peptide Solutions:

Work in a Fume Hood: This entire procedure must be performed in a certified chemical fume

hood while wearing all mandatory PPE.

Prepare Oxidizing Solution: Prepare a fresh 10% bleach solution.
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Inactivate Waste: Slowly and carefully add the liquid peptide waste to the bleach solution. A

common ratio is 1 part waste to 10 parts bleach solution to ensure a final sodium

hypochlorite concentration of 0.5-1.0%.[6]

Ensure Sufficient Contact Time: Gently mix and allow the solution to react for a minimum of

60 minutes to ensure complete degradation of the peptide.[6]

Dispose as Chemical Waste: Even after inactivation, the resulting solution must be collected,

labeled, and disposed of as hazardous liquid waste through your institution's EHS program.

[6] Never assume the treated solution is safe for drain disposal.

Waste Accumulation and Final Disposal
Secure Storage: All labeled hazardous waste containers must be kept sealed when not in

use and stored in a designated, secure satellite accumulation area within the laboratory.[6]

This area should be away from general traffic and ideally have secondary containment (e.g.,

a spill tray).

Arrange Pickup: Contact your institution's EHS department to schedule a pickup for the

waste.[6][7] Follow their specific procedures for transport and handover to the licensed

hazardous waste contractor.

Emergency Procedures
In the event of accidental exposure or a spill, immediate action is critical.

Skin Contact: Immediately wash the affected area with soap and copious amounts of water

for at least 15 minutes.[7][8]

Eye Contact: Flush eyes continuously at an eyewash station for a minimum of 15 minutes

and seek immediate medical attention.[7][8]

Inhalation: Move the affected person to fresh air immediately and seek medical attention.[7]

Spill: Evacuate the immediate area. Use a chemical spill kit with appropriate absorbent

materials to contain the spill, and decontaminate the area.[8] All materials used for cleanup

must be disposed of as hazardous chemical waste.[4]
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Disposal Summary Table
Waste Stream Description Container Type

Labeling
Requirements

Final Disposal
Path

Solid Waste

(Unused)

Unused or

expired

lyophilized

peptide in its

original vial.

Original sealed

vial placed in a

rigid, sealed

container.

"Hazardous

Waste", "

[Ala107]-MBP

(104-118)", CAS:

99026-77-4

Institutional EHS

Pickup

Liquid Waste

Aqueous

solutions,

buffers, and

rinsate

containing the

peptide.

Leak-proof,

shatter-resistant

bottle (e.g.,

HDPE).

"Hazardous

Waste", List all

chemical

components.

Institutional EHS

Pickup

Contaminated

Items

Gloves, pipette

tips, vials, tubes,

weighing papers,

PPE.

Rigid, sealed

container lined

with a heavy-

duty plastic bag.

"Hazardous

Waste", "

[Ala107]-MBP

(104-118)"

Institutional EHS

Pickup

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of waste

generated from working with [Ala107]-MBP (104-118).
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Generated [Ala107]-MBP Waste

Identify Waste Type

Solid (Lyophilized Powder)

  Solid

Liquid (Solutions / Rinsate)

Liquid  

Contaminated Consumables & PPE

Contaminated
Items

Place in original vial.
Place vial in labeled Solid

Chemical Waste Container.

Collect in labeled Aqueous
Chemical Waste Container.

Collect in labeled Solid
Chemical Waste Container
(lined, puncture-resistant).

Store Sealed Containers in
Designated Satellite Accumulation Area

Arrange Pickup with
Institutional EHS

Click to download full resolution via product page

Caption: Disposal workflow for [Ala107]-MBP (104-118) waste streams.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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